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Compound of Interest

Compound Name: 2-Bromoaldisin

Cat. No.: B1337524

Disclaimer: The following guide provides disposal procedures for 2-Bromobenzaldehyde, as the
initially requested "2-Bromoaldisin” is not a recognized chemical compound and is presumed
to be a typographical error. It is crucial to confirm the identity of any chemical before handling
and disposal.

This document offers essential safety and logistical information for the proper disposal of 2-
Bromobenzaldehyde, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Chemical and Physical Properties

A summary of key quantitative data for 2-Bromobenzaldehyde is presented below for easy
reference.
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Property Value

Molecular Formula C7HsBrO

Molecular Weight 185.02 g/mol [1][2]

CAS Number 6630-33-7[3][4]

Appearance Colorless to pale yellow liquid or solid[1][5]

Melting Point 16-21 °C (60.8-69.8 °F)[1][2][5]

Boiling Point 230 °C (446 °F)[2][6]

Density 1.585 g/mL at 25 °C[2][5][6]

Solubility Insoluble in water. Soluble in alcohol and
benzene.[2][6]

Flash Point 95 °C (203 °F) - closed cup

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromobenzaldehyde is classified as a hazardous substance. It is harmful if swallowed,
causes skin irritation, and can lead to serious eye irritation.[3][4][7] It may also cause
respiratory irritation.[3][4][7] Therefore, strict adherence to safety protocols and the use of
appropriate Personal Protective Equipment (PPE) are mandatory.

Required PPE:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[8]

o Skin Protection: Use chemical-resistant gloves (e.qg., nitrile rubber) and wear a lab coat or
other protective clothing to prevent skin contact.[3]

o Respiratory Protection: In case of inadequate ventilation or when dusts are generated, a
NIOSH-approved respirator is required.[9]

Step-by-Step Disposal Protocol
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The disposal of 2-Bromobenzaldehyde must be handled as hazardous waste and in
accordance with all local, regional, and national regulations.[3][9]

Experimental Protocol for Disposal:
e Segregation and Collection:
o Do not mix 2-Bromobenzaldehyde with other waste streams.[9]

o Collect waste 2-Bromobenzaldehyde, including any contaminated materials (e.g., paper
towels, gloves), in a designated, properly labeled, and sealed container. The container
should be kept in a cool, dry, and well-ventilated area.[3][9]

Labeling:

o Clearly label the waste container with "Hazardous Waste," the name "2-
Bromobenzaldehyde," and any other information required by your institution's
environmental health and safety (EHS) department.

Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area.
This area should be secure and away from incompatible materials such as strong
oxidizing agents, strong bases, and strong reducing agents.[3]

Arranging for Pickup:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the waste.

o Provide them with the necessary documentation, including the Safety Data Sheet (SDS).

Decontamination:

o Thoroughly decontaminate any equipment or surfaces that have come into contact with 2-
Bromobenzaldehyde using an appropriate solvent (e.g., ethanol) and then wash with soap
and water. Collect all decontamination materials as hazardous waste.
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Emergency Procedures for Spills

In the event of a spill, the following steps should be taken:

Evacuate: Evacuate non-essential personnel from the immediate area.
e Ventilate: Ensure the area is well-ventilated.

» Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material
(e.g., vermiculite, sand, or earth). Do not use combustible materials like sawdust.

o Collection: Carefully sweep or scoop up the absorbed material and place it into a designated
hazardous waste container.[3][4]

o Decontamination: Clean the spill area as described in the disposal protocol.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-
Bromobenzaldehyde.
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Caption: Workflow for the safe disposal of 2-Bromobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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